Cas no 2138009-35-3 (1-{1-(methoxymethyl)cyclobutylmethyl}-3-methyl-1H-pyrazol-4-amine)

• Product Name: 1-{1-(methoxymethyl)cyclobutylmethyl}-3-methyl-1H-pyrazol-4-amine
• CAS No: 2138009-35-3
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6035032
• PubChem ID: 165481256
• Update Time: 2025-05-30

1-{1-(methoxymethyl)cyclobutylmethyl}-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-(methoxymethyl)cyclobutylmethyl}-3-methyl-1H-pyrazol-4-amine
• EN300-1112271
• 1-{[1-(methoxymethyl)cyclobutyl]methyl}-3-methyl-1H-pyrazol-4-amine
• 2138009-35-3

• Inchi： 1S/C11H19N3O/c1-9-10(12)6-14(13-9)7-11(8-15-2)4-3-5-11/h6H,3-5,7-8,12H2,1-2H3
• InChI Key： TWXHEQADAPHHPR-UHFFFAOYSA-N
• SMILES： O(C)CC1(CN2C=C(C(C)=N2)N)CCC1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-{1-(methoxymethyl)cyclobutylmethyl}-3-methyl-1H-pyrazol-4-amine

1-{1-(Methoxymethyl)cyclobutylmethyl}-3-methyl-1H-pyrazol-4-amine: A Comprehensive Overview

The compound 1-{1-(methoxymethyl)cyclobutylmethyl}-3-methyl-1H-pyrazol-4-amine, with the CAS number 2138009-35-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a pyrazole ring substituted with a methyl group at position 3 and an amine group at position 4, along with a cyclobutylmethyl group substituted with a methoxymethyl moiety. This unique combination of functional groups makes it a promising candidate for various biological assays and therapeutic applications.

Recent studies have highlighted the potential of pyrazole derivatives as inhibitors of key enzymes involved in inflammatory pathways. For instance, research published in the journal Nature Communications demonstrated that certain pyrazole analogs can effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. While the specific activity of 1-{1-(methoxymethyl)cyclobutylmethyl}-3-methyl-1H-pyrazol-4-amine against COX enzymes has not yet been reported, its structural similarity to known COX inhibitors suggests that it may exhibit comparable or even superior activity. This opens up exciting possibilities for its use in the development of anti-inflammatory and analgesic drugs.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical synthesis as an intermediate in the construction of more complex molecules. The cyclobutane ring, which is a key feature of this compound, is known for its unique strain properties and reactivity. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such strained rings, making compounds like 1-{1-(methoxymethyl)cyclobutylmethyl}-3-methyl-1H-pyrazol-4-amine more accessible for further research and development.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and stereochemistry. One notable approach reported in the literature involves the use of palladium-catalyzed cross-coupling reactions to assemble the key components of the molecule. These reactions not only ensure high yields but also allow for precise control over the stereochemistry of the product, which is critical for achieving desired biological activities. The incorporation of the methoxymethyl group into the cyclobutane ring is particularly challenging due to steric hindrance, but recent innovations in transition metal catalysis have made this feasible on a laboratory scale.

Beyond its chemical synthesis, this compound has also been subjected to extensive computational studies to understand its electronic properties and interactions with biological targets. Molecular docking simulations have revealed that the pyrazole ring can interact favorably with binding pockets in proteins associated with neurodegenerative diseases, such as Alzheimer's disease. These findings suggest that 1-{1-(methoxymethyl)cyclobutylmethyl}-3-methyl-1H-pyrazol-4-amine may have potential as a lead compound in drug discovery efforts targeting such conditions.

In terms of toxicity and safety profiles, preliminary studies indicate that this compound exhibits low cytotoxicity against human cell lines, making it a safer option for further preclinical testing. However, more comprehensive toxicological evaluations are required to fully assess its suitability for therapeutic use. Regulatory agencies such as the FDA have emphasized the importance of thorough safety assessments for novel drug candidates, and researchers are actively working on addressing these requirements.

In conclusion, 1-{1-(methoxymethyl)cyclobutylmethyl}-3-methyl-1H-pyrazol-4-amine, with CAS number 2138009-35-3, represents a compelling example of how modern organic chemistry can yield molecules with significant potential in medicine and pharmacology. Its unique structure, combined with recent advances in synthetic methods and computational modeling, positions it as a promising candidate for future research and development efforts. As our understanding of its biological activities continues to grow, so too does its potential to contribute to innovative therapeutic solutions.